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Compound of Interest

Compound Name: 6-Azaindole

Cat. No.: B1212597 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of 6-Azaindole, a key heterocyclic compound used in

drug discovery and organic synthesis.[1] The following procedural steps and data are designed

to build a foundation of safety and trust in your laboratory operations.

Hazard Identification and Classification
6-Azaindole is classified with several hazards that necessitate careful handling. According to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 6-
Azaindole presents the following hazards:

Acute toxicity - Oral (Category 4): Harmful if swallowed.[2][3][4]

Skin irritation (Category 2): Causes skin irritation.[2][3][5]

Serious eye damage/eye irritation: Causes serious eye irritation or damage.[2][5]

Specific target organ toxicity — single exposure (Category 3): May cause respiratory

irritation.[2][5][6]

The signal word for 6-Azaindole is "Danger" or "Warning".[2][6]

Personal Protective Equipment (PPE)
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A multi-layered approach to personal protective equipment is critical to minimize exposure

when handling 6-Azaindole. The following PPE is recommended:

Eye and Face Protection: Wear safety glasses with side-shields that conform to EN166 or

NIOSH-approved safety goggles.[7][8]

Skin Protection:

Gloves: Chemical-impermeable gloves must be worn.[7][9] Always inspect gloves prior to

use and use a proper glove removal technique to avoid skin contact.[7] Dispose of

contaminated gloves after use in accordance with laboratory best practices and local

regulations.[7]

Body Protection: Wear suitable protective clothing to prevent skin contact.[2][8][9] In the

event of skin contact, immediately remove all contaminated clothing and rinse the affected

area with plenty of water.[8]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[10]

Work should be conducted under a fume hood to avoid inhaling dust, vapor, or mist.[8]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential for maintaining a safe laboratory

environment.

Engineering Controls:

Handle 6-Azaindole in a well-ventilated area.[2][9]

Use appropriate exhaust ventilation at places where dust is formed.[7]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[8]

Precautions for Safe Handling:

Avoid contact with skin and eyes.[2][7][9]
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Avoid the formation and inhalation of dust and aerosols.[2][7][9]

Do not eat, drink, or smoke when using this product.[2][4]

Wash hands thoroughly after handling.[2][4][8]

Use non-sparking tools and take precautionary measures against electrostatic discharge.[2]

[8]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated place.[7][8]

Keep the container tightly closed.[2][7][8]

6-Azaindole is air and light sensitive; protect from light and store away from air.[5]

Recommended storage temperature is between 0 - 8 °C.[1][7]

Handle and store under an inert gas.[7]

First-Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[4][8][9]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[4][9]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[4][9]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4][9]

Spill and Disposal Plan
Accidental Release Measures:

Evacuate personnel to a safe area.[4][9]

Wear appropriate personal protective equipment, including respiratory protection, chemical-

impermeable gloves, and eye protection.[4][9]

Avoid dust formation and breathing vapors, mist, or gas.[4][9]

Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

[7][9]

Pick up and arrange disposal without creating dust. You can use a high-efficiency vacuum

cleaner or sweep up and shovel the material.[7][8]

Keep the collected material in a suitable, closed container for disposal.[7]

Disposal Considerations:
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Dispose of unused product and contaminated materials by offering them to a licensed

professional waste disposal company.[7][8]

One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[7]

Always dispose of contents and containers in accordance with local, regional, national, and

international regulations.[8]

Summary of 6-Azaindole Properties and Hazards
Property Value

Chemical Name 1H-Pyrrolo[2,3-c]pyridine, 6-Azaindole

CAS Number 271-29-4[1][2]

Molecular Formula C₇H₆N₂[1][2]

Molecular Weight 118.14 g/mol [1][2]

Appearance
Solid; Purple to pale brown crystalline powder[1]

[2]

Melting Point 134 - 140 °C[1][2]

Solubility
Soluble in methanol and chloroform; hardly

soluble in water[2][5]

Hazard Statements

H302: Harmful if swallowedH315: Causes skin

irritationH318/H319: Causes serious eye

damage/irritationH335: May cause respiratory

irritation[2][6]

Precautionary Statements

P261, P264, P270, P271, P280, P301+P317,

P302+P352, P304+P340, P305+P351+P338,

P403+P233, P405, P501[2][3][4][8]
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Workflow for Handling and Disposal of 6-Azaindole

Preparation

Handling

Cleanup & Storage

Disposal

Review SDS

Don Personal Protective Equipment (PPE)
- Safety Glasses

- Lab Coat
- Chemical-Resistant Gloves

Prepare Work Area
- Fume Hood

- Spill Kit Ready

Weigh and Handle 6-Azaindole
- In Fume Hood

- Avoid Dust Formation

Perform Experiment

Decontaminate Work Area

Store Unused 6-Azaindole
- Tightly Sealed Container

- Cool, Dry, Dark Place

Segregate Waste
- Solid Waste

- Contaminated PPE

Label Waste Container

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of 6-Azaindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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